2-Iodo-1-(2-methylphenyl)ethan-1-ol

• Molecular Formula: C9H11IO
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 2-iodo-1-(2-methylphenyl)ethanol
• InChI: InChI=1S/C9H11IO/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key: MLKCGKRJRDTFFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CI)O

Description

2-Iodo-1-(2-methylphenyl)ethan-1-ol is an organoiodine compound featuring a hydroxethyl group substituted with an iodine atom at the β-position and a 2-methylphenyl group at the α-position. Its molecular formula is C₉H₁₁IO, with a molecular weight of 262.09 g/mol (based on structural analogs in ). This compound is of interest in organic synthesis due to the reactivity of the iodine atom, which facilitates nucleophilic substitution or cross-coupling reactions.

Preparation Methods

The synthesis of 2-Iodo-1-(2-methylphenyl)ethan-1-ol can be achieved through various synthetic routes. One common method involves the iodination of 2-methylphenylethanol using iodine and a suitable oxidizing agent. The reaction conditions typically include a solvent such as acetic acid and a temperature range of 50-70°C . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific purity and quantity requirements .

Chemical Reactions Analysis

2-Iodo-1-(2-methylphenyl)ethan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The iodine atom can be reduced to a hydrogen atom using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group yields a ketone, while reduction of the iodine atom results in the formation of 2-methylphenylethanol.

Scientific Research Applications

2-Iodo-1-(2-methylphenyl)ethan-1-ol has various scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in organic reactions.

Biology: The compound is utilized in the study of biological pathways and mechanisms, particularly those involving iodine-containing compounds.

Medicine: It serves as a precursor in the development of pharmaceutical drugs, especially those targeting specific molecular pathways.

Industry: The compound is employed in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Iodo-1-(2-methylphenyl)ethan-1-ol involves its interaction with molecular targets and pathways. The iodine atom can participate in halogen bonding, which influences the compound’s reactivity and binding affinity. The hydroxyl group can form hydrogen bonds, affecting the compound’s solubility and interaction with biological molecules .

Comparison with Similar Compounds

Iodo-Alcohols vs. Iodo-Ethers

• 2-Iodo-1-(2-methylphenyl)ethan-1-ol contains a primary alcohol and a benzylic iodine, making it prone to oxidation or substitution.
• 2-(2-Iodoethoxy)ethan-1-ol () is an ether derivative with iodine. Its ether linkage reduces nucleophilic susceptibility compared to alcohols, favoring stability in acidic conditions .

Substituent Effects

• Methyl vs. Methoxy Groups: The 2-methylphenyl group in the target compound enhances lipophilicity compared to the methoxy-substituted analog (1526794-33-1).
• Positional Isomerism : The para-methyl isomer (90585-30-1) may exhibit different crystal packing or solubility compared to the ortho-methyl target compound due to steric and electronic variations .

Biological Activity

2-Iodo-1-(2-methylphenyl)ethan-1-ol is an organic compound notable for its iodine substitution and hydroxyl group, which contribute to its potential biological activities. The compound's molecular formula is $C_9H_{11}IO$, and it is characterized by a three-carbon chain with a methyl group on the phenyl ring, influencing its chemical behavior and reactivity.

The presence of the iodine atom enhances the compound's polarizability and reactivity in nucleophilic substitution reactions. This characteristic is crucial for its interactions with biological molecules, potentially affecting various metabolic pathways.

Property	Value
Molecular Formula	$C_9H_{11}IO$
IUPAC Name	2-Iodo-1-(2-methylphenyl)ethan-1-ol
Functional Groups	Hydroxyl (-OH), Iodine (I)
Solubility	Soluble in organic solvents

Antimicrobial Properties

Research indicates that iodinated compounds often exhibit significant antibacterial and antifungal activities. The hydroxyl group in 2-Iodo-1-(2-methylphenyl)ethan-1-ol may enhance its solubility in biological systems, potentially increasing its bioavailability and effectiveness against pathogens. Similar compounds have shown the ability to modulate enzyme activity, suggesting that this compound may influence various metabolic pathways .

Enzyme Interaction Studies

Studies have demonstrated that compounds with iodine substitutions can interact with enzymes, either inhibiting or activating their functions. This modulation can lead to diverse physiological effects, making 2-Iodo-1-(2-methylphenyl)ethan-1-ol a candidate for therapeutic applications. For instance, it may affect pathways involved in cell proliferation and apoptosis.

Study on Antiproliferative Activity

A study explored the antiproliferative effects of various iodinated compounds, including 2-Iodo-1-(2-methylphenyl)ethan-1-ol, on cancer cell lines. The findings indicated that these compounds could inhibit cell growth through apoptosis induction mechanisms. The specific pathways involved were linked to oxidative stress and mitochondrial dysfunction.

Phytochemical Analysis

Another investigation focused on the phytochemical properties of related compounds, revealing that similar structures could enhance radical scavenging activity and exhibit immunomodulatory effects. These findings suggest potential applications in developing new phytomedicines.